Cas no 1261963-48-7 (3-(4-Carboxyphenyl)isonicotinic acid)

• Product Name: 3-(4-Carboxyphenyl)isonicotinic acid
• CAS No: 1261963-48-7
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 2766368
• PubChem ID: 53223188
• Update Time: 2025-04-21

3-(4-Carboxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261963-48-7
• DTXSID40687450
• 3-(4-Carboxyphenyl)isonicotinic acid, 95%
• 3-(4-CARBOXYPHENYL)ISONICOTINIC ACID
• MFCD18317338
• 3-(4-Carboxyphenyl)isonicotinic acid

• Inchi： 1S/C13H9NO4/c15-12(16)9-3-1-8(2-4-9)11-7-14-6-5-10(11)13(17)18/h1-7H,(H,15,16)(H,17,18)
• InChI Key： IVUCUAIGTVRPBG-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 243.05315777Da
• Monoisotopic Mass: 243.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.5Ų